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Compound of Interest

Compound Name: Everolimus(RAD-001)

Cat. No.: B15750681

Get Quote

This technical support center provides researchers, scientists, and drug development

professionals with comprehensive guidance on the stability and storage of everolimus for

research applications. Adherence to these guidelines is crucial for ensuring the integrity and

activity of the compound throughout experimental workflows.

Frequently Asked Questions (FAQs)
Q1: How should I store the solid (powder) form of everolimus?

A1: Solid everolimus should be stored at -20°C for long-term use, where it is stable for at least

two to four years.[1][2][3] Some protocols also suggest storage at -80°C for extended periods.

[4] It is critical to protect the solid compound from light and moisture to prevent degradation.[3]

Q2: What are the recommended solvents for reconstituting everolimus?

A2: Everolimus is soluble in several organic solvents, including Dimethyl Sulfoxide (DMSO),

ethanol, and Dimethylformamide (DMF).[1][2] It is sparingly soluble in aqueous buffers.[1][2]

For cell-based assays, DMSO is a commonly used solvent.

Q3: How do I prepare a stock solution of everolimus?
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A3: To prepare a stock solution, dissolve the crystalline solid in an appropriate organic solvent

like DMSO or ethanol.[1][2] It is recommended to purge the solvent with an inert gas before

use.[1][2] For example, to create a 10 mM stock solution in DMSO, you would dissolve 9.58 mg

of everolimus (assuming a molecular weight of 958.22 g/mol ) in 1 mL of fresh, high-quality

DMSO.[5]

Q4: What are the storage conditions and stability of everolimus stock solutions?

A4: Stock solutions of everolimus in DMSO can be stored at -20°C for up to six months or at

-80°C for up to one year.[6] It is crucial to aliquot the stock solution into smaller, single-use

volumes to avoid repeated freeze-thaw cycles, which can lead to degradation.[6][7]

Q5: How stable is everolimus in aqueous solutions or cell culture media?

A5: Everolimus has limited stability in aqueous solutions. It is not recommended to store

aqueous solutions for more than one day.[1][2] For cell culture experiments, it is best practice

to prepare fresh dilutions from the frozen stock solution immediately before use.

Q6: Is everolimus sensitive to light or temperature?

A6: Yes, everolimus can be sensitive to light and elevated temperatures.[3][8] Both the solid

compound and solutions should be stored protected from light.[3] Studies have shown that

everolimus is relatively stable under thermal stress but can degrade under prolonged exposure

to high temperatures.[9][10]

Troubleshooting Guide

Troubleshooting & Optimization

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 2 / 10 Tech Support

https://fnkprddata.blob.core.windows.net/domestic/data/datasheet/CAY/11597.pdf
https://cdn.caymanchem.com/cdn/insert/11597.pdf
https://fnkprddata.blob.core.windows.net/domestic/data/datasheet/CAY/11597.pdf
https://cdn.caymanchem.com/cdn/insert/11597.pdf
https://www.selleckchem.com/products/everolimus-rad001.html
https://www.medchemexpress.com/Everolimus.html
https://www.medchemexpress.com/Everolimus.html
https://www.usbio.net/biochemicals/E9002-35/Everolimus
https://fnkprddata.blob.core.windows.net/domestic/data/datasheet/CAY/11597.pdf
https://cdn.caymanchem.com/cdn/insert/11597.pdf
https://www.chemodex.com/products/everolimus/
https://documents.thermofisher.com/TFS-Assets/CDD/Package-Inserts/0160195-QMS-Everolimus-Assay-US-EN.pdf
https://www.chemodex.com/products/everolimus/
https://www.ijtsrd.com/papers/ijtsrd46341.pdf
https://pmc.ncbi.nlm.nih.gov/articles/PMC4700714/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15750681?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Issue Possible Cause(s) Recommended Solution(s)

Precipitation in stock solution

upon thawing

- The concentration of

everolimus may be too high for

the solvent at a lower

temperature.- The quality of

the solvent may have

degraded (e.g., absorbed

moisture).

- Gently warm the solution to

37°C and vortex to redissolve.-

Use fresh, anhydrous solvent

for preparing stock solutions.

[5]- Consider preparing a

slightly lower concentration

stock solution.

Inconsistent or unexpected

experimental results

- Degradation of everolimus

due to improper storage or

handling.- Multiple freeze-thaw

cycles of the stock solution.-

Instability in aqueous media

during prolonged incubation.

- Prepare fresh dilutions from a

new aliquot of the stock

solution for each experiment.-

Ensure the stock solution has

been stored correctly at -20°C

or -80°C and protected from

light.- Minimize the time the

compound is in aqueous

media before and during the

experiment.

Difficulty dissolving everolimus

in aqueous buffers

- Everolimus has very poor

water solubility.[5][7]

- First, dissolve everolimus in

an organic solvent like DMSO

or DMF, and then dilute this

stock solution into the aqueous

buffer of choice.[1][2]

Data Summary Tables
Table 1: Recommended Storage Conditions for Everolimus
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Form
Storage

Temperature
Duration Additional Notes

Solid (Crystalline

Powder)
-20°C ≥ 2-4 years[1][2]

Protect from light and

moisture.[3]

-80°C Long-term[4]

Stock Solution in

DMSO
-20°C Up to 6 months[6]

Aliquot to avoid

freeze-thaw cycles.[7]

-80°C Up to 1 year[6]

Aqueous Solution
2-8°C or Room

Temperature
≤ 1 day[1][2]

Prepare fresh before

use.

In Whole Blood -20°C Up to 90 days[11] Specific to this matrix.

Table 2: Solubility of Everolimus in Common Solvents

Solvent Approximate Solubility

DMSO ~10 mg/mL[1][2] to 100 mg/mL[5]

Ethanol ~10 mg/mL[1][2] to 100 mg/mL[12]

DMF (Dimethylformamide) ~20 mg/mL[1][2]

Water Insoluble/Very poorly soluble[5][7]

1:4 solution of DMF:PBS (pH 7.2) ~0.1 mg/mL[1]

Experimental Protocols
Protocol 1: Preparation of a 10 mM Everolimus Stock
Solution in DMSO

Materials:

Everolimus (crystalline solid)
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Anhydrous, high-quality Dimethyl Sulfoxide (DMSO)

Sterile microcentrifuge tubes

Procedure:

1. Allow the vial of solid everolimus to equilibrate to room temperature before opening to

prevent condensation.

2. Weigh out the required amount of everolimus. For a 10 mM solution, this would be 9.58

mg per 1 mL of DMSO (based on a molecular weight of 958.22 g/mol ).

3. Add the appropriate volume of DMSO to the everolimus powder.

4. Vortex the solution until the everolimus is completely dissolved. Gentle warming to 37°C

may aid dissolution.

5. Aliquot the stock solution into single-use, light-protected microcentrifuge tubes.

6. Store the aliquots at -20°C or -80°C.

Protocol 2: Preparation of Working Solutions for Cell
Culture

Materials:

10 mM Everolimus stock solution in DMSO

Sterile cell culture medium

Procedure:

1. Thaw a single aliquot of the 10 mM everolimus stock solution at room temperature.

2. Perform serial dilutions of the stock solution in cell culture medium to achieve the desired

final concentrations for your experiment.
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3. Ensure the final concentration of DMSO in the cell culture medium is consistent across all

treatments (including the vehicle control) and is at a level that does not affect cell viability

(typically ≤ 0.1%).

4. Use the freshly prepared working solutions immediately. Do not store diluted aqueous

solutions.
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Experimental Workflow for Everolimus Use

Long-Term Storage

Solution Preparation
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Caption: Workflow for storing and preparing everolimus.
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Everolimus Mechanism of Action

Everolimus
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Caption: Everolimus inhibits the mTORC1 signaling pathway.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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